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Compound of Interest

Compound Name: Fkbp12 protac RC32

Cat. No.: B8103596 Get Quote

Introduction

RC32 is a potent, cell-permeable proteolysis-targeting chimera (PROTAC) designed for the

targeted degradation of the FK506-binding protein 12 (FKBP12).[1] It is a heterobifunctional

molecule composed of Rapamycin, which binds to FKBP12, and Pomalidomide, a ligand that

recruits the Cereblon (CRBN) E3 ubiquitin ligase.[1][2][3] By inducing the formation of a ternary

complex between FKBP12 and CRBN, RC32 triggers the ubiquitination and subsequent

degradation of the FKBP12 protein by the proteasome. This chemical knockdown strategy has

been effectively demonstrated in various cell lines and in vivo models, including mice, rats,

pigs, and rhesus monkeys, making it a valuable tool for studying FKBP12 function.

Proper preparation of stock solutions is critical for ensuring the reproducibility and accuracy of

experimental results. Due to the high molecular weight and complex structure typical of

PROTACs, RC32 exhibits limited aqueous solubility. This document provides detailed protocols

for preparing high-concentration stock solutions in an organic solvent and subsequent working

solutions for in vitro and in vivo applications.

Physicochemical and Storage Data

All quantitative data for RC32 is summarized in the table below for quick reference. Adherence

to the recommended storage conditions is crucial to maintain the stability and activity of the

compound.
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Parameter Value Reference

Molecular Weight 1426.69 g/mol

Chemical Formula C₇₅H₁₀₇N₇O₂₀

CAS Number 2375555-66-9

Purity >98%

Storage (Stock Solution)
-80°C for up to 6 months;

-20°C for up to 1 month.

Handling
Aliquot to avoid repeated

freeze-thaw cycles.

Solubility and Vehicle Formulation

RC32 is sparingly soluble in aqueous solutions. A high-concentration stock solution is typically

prepared in dimethyl sulfoxide (DMSO). For in vivo administration, a specific vehicle

formulation is required to create a stable suspension.

Solvent / Vehicle Concentration & Notes Reference

DMSO
A 10 mg/mL clear stock

solution can be prepared.

In Vivo Formulation
1 mg/mL suspended solution.

Requires sonication.

Composition: 10% DMSO,

40% PEG300, 5% Tween-80,

45% Saline.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action for RC32 and the general workflow

for preparing stock solutions.
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Caption: Mechanism of action for RC32 PROTAC.
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Start

1. Weigh RC32 Powder
(Use calibrated balance)

2. Reconstitute in DMSO
(To desired high concentration, e.g., 10 mM)

3. Ensure Complete Dissolution
(Vortex, sonicate, or gently warm)

4. Quality Control (Optional)
(Confirm concentration/purity)

5. Aliquot Solution
(Into low-binding tubes)

6. Store Aliquots
(-80°C or -20°C)

End

Click to download full resolution via product page

Caption: Workflow for preparing RC32 stock solutions.
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Experimental Protocols
Materials and Equipment

RC32 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile saline solution (0.9% NaCl)

Sterile, low-protein-binding microcentrifuge tubes

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Bath sonicator

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Safety Precautions RC32 is a potent bioactive compound. Handle with care in a well-ventilated

area or a chemical fume hood. Always wear appropriate PPE to avoid direct contact with skin

and eyes. Refer to the Safety Data Sheet (SDS) for complete handling and safety information.

Protocol 1: High-Concentration Stock Solution in DMSO (e.g., 10 mM)

This protocol describes the preparation of a high-concentration stock solution, which is ideal for

long-term storage and for making serial dilutions for in vitro experiments.

Calculation: Determine the mass of RC32 required.

Formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular

Weight ( g/mol )
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Example for 1 mL of 10 mM stock: Mass (mg) = 10 mM × 1 mL × 1426.69 g/mol = 14.27

mg

Weighing: Carefully weigh the calculated amount of RC32 powder using an analytical

balance and place it into a sterile tube.

Reconstitution: Add the calculated volume of DMSO to the tube.

Dissolution: Tightly cap the tube and vortex thoroughly. If the compound does not fully

dissolve, use a bath sonicator for 5-10 minutes or warm gently at 37°C until the solution is

clear.

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, dispense

the stock solution into smaller, single-use aliquots in low-protein-binding tubes. Store the

aliquots at -80°C for up to 6 months or -20°C for up to 1 month.

Protocol 2: Preparing Working Solutions for In Vitro Experiments

Thawing: Thaw a single aliquot of the high-concentration DMSO stock solution at room

temperature.

Dilution: Perform serial dilutions of the DMSO stock into pre-warmed sterile cell culture

medium to achieve the desired final concentrations.

Important: Ensure the final concentration of DMSO in the cell culture does not exceed a

level that affects cell viability (typically <0.1%). Prepare a vehicle control with the same

final concentration of DMSO.

Application: Add the diluted working solution to your cell cultures immediately.

Protocol 3: Preparing a 1 mg/mL Suspension for In Vivo Administration

This protocol is based on a published formulation for creating a homogenous suspension

suitable for intraperitoneal or oral administration in animal models.

Prepare a 10 mg/mL Stock in DMSO: If not already prepared, make a 10 mg/mL clear stock

solution of RC32 in DMSO as described in Protocol 1.
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Vehicle Preparation (per 1 mL final volume):

In a sterile tube, add 400 µL of PEG300.

Add 100 µL of the 10 mg/mL RC32 stock solution (from step 1) to the PEG300. Mix

thoroughly by vortexing.

Add 50 µL of Tween-80 to the mixture. Mix thoroughly again.

Add 450 µL of sterile saline to the tube.

Final Suspension: Vortex the final mixture vigorously. To ensure a uniform suspension,

sonicate the solution until it appears homogenous. This preparation results in a 1 mg/mL

suspended solution of RC32.

Administration: Use the suspension immediately after preparation. If it settles, vortex or

sonicate briefly before administration to ensure consistent dosing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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